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Compound of Interest

Compound Name: 2-Chlorophenothiazine

Cat. No.: B030676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorophenothiazine (CAS No.

92-39-7), a critical chemical intermediate and metabolite in the field of pharmaceutical

sciences. The document details its physicochemical properties, synthesis methodologies,

pharmacological significance, and analytical procedures, presenting quantitative data in

structured tables and illustrating key processes with diagrams as required.

Core Properties of 2-Chlorophenothiazine
2-Chlorophenothiazine is a heterocyclic compound foundational to the synthesis of many

phenothiazine-class antipsychotic drugs.[1][2] It is also recognized as a metabolite of the

widely used medication, Chlorpromazine.[3][4][5] Its chemical structure and properties are

pivotal for its role in organic synthesis and medicinal chemistry.

Physicochemical Data
The physical and chemical properties of 2-Chlorophenothiazine are summarized below,

providing essential data for laboratory and industrial applications.
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Property Value References

Molecular Formula C₁₂H₈ClNS [3][4]

Molecular Weight 233.72 g/mol [3][4]

Appearance
Greyish to slightly green or

brownish powder/crystals
[3][6][7]

Melting Point 195 - 203 °C [3][6][7]

Boiling Point 395.7 °C at 760 mmHg [3][8]

Flash Point 193.1 °C [3]

Solubility

Slightly soluble in DMSO and

Methanol (sonication may be

required). Soluble in Ether,

Benzene, Acetone, Ethanol.

[3][7]

Density ~1.235 g/cm³ (estimate) [3][8]

Vapor Pressure 1.81E-06 mmHg at 25°C [3]

pKa -2.28 ± 0.20 (Predicted) [3]

LogP (XLogP3) 4.8 [9]

Storage Temperature 2-8°C, Refrigerator [3][5]

Identifiers and Registry Numbers
For unambiguous identification, the following registry numbers and identifiers are associated

with 2-Chlorophenothiazine.
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Identifier Value References

CAS Number 92-39-7 [3][4]

EC Number 202-152-5 [3]

PubChem CID 7088 [9]

Beilstein/REAXYS 176587 [3]

RTECS Number SN7580000 [n/a]

Synonyms

2-Chloro-10H-phenothiazine,

2-Chlorothiodiphenylamine,

Prochlorperazine EP Impurity

D

[3][5][10]

Safety and Hazard Information
2-Chlorophenothiazine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

References for all hazard data:[6][7]

Synthesis and Manufacturing
The synthesis of the 2-Chlorophenothiazine scaffold can be achieved through several routes,

including catalyzed cyclization and cross-coupling reactions.[1] An efficient and prominent
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industrial method involves a two-step process starting from 2-(3-chlorophenyl)aminobenzoic

acid.[1][2]
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Step 1: Deacidification

Step 2: Cyclization

2-(3-chlorophenyl)aminobenzoic acid

Heat (160-180°C)

Catalytic Iron (Fe)

m-Chloro diphenylamine + CO2

Heat (110-150°C)

Intermediate

Sulfur (S) Catalytic Iodine (I2)

2-Chlorophenothiazine + H2S

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Chlorophenothiazine
(Precursor)

Alkylation of
Ring Nitrogen (N10)

Synthetic Step

Chlorpromazine
(Antipsychotic Drug)

Metabolic Processes
(e.g., Side-chain oxidation)

In Vivo

Yields Precursor Scaffold

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Postsynaptic Neuron

Dopamine

Dopamine D2 Receptor

Binds & Activates

Downstream Signaling
(e.g., ↓cAMP)

Cellular Response
(Reduced Psychotic Symptoms)

Phenothiazine Drug
(e.g., Chlorpromazine)

Blocks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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